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Compound of Interest

Compound Name: 4-Chloro-2-fluorobenzonitrile

Cat. No.: B1347046 Get Quote

This guide provides a comprehensive overview of the molecular structure, physicochemical

properties, and synthetic applications of 4-Chloro-2-fluorobenzonitrile, tailored for

researchers, scientists, and professionals in drug development and chemical synthesis.

Molecular Structure and Properties
4-Chloro-2-fluorobenzonitrile is an aromatic organic compound characterized by a benzene

ring substituted with a nitrile (-C≡N) group, a chlorine atom, and a fluorine atom. The IUPAC

name for this compound is 4-chloro-2-fluorobenzonitrile.[1][2][3] Its chemical structure is

foundational to its utility as a versatile intermediate in the synthesis of complex molecules.

The molecular formula for 4-Chloro-2-fluorobenzonitrile is C₇H₃ClFN.[1][2][3][4][5] The

presence of halogen atoms and the nitrile group significantly influences its reactivity and

physical properties.

Quantitative Physicochemical Data
The key physicochemical properties of 4-Chloro-2-fluorobenzonitrile are summarized in the

table below for easy reference and comparison.
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Property Value Source(s)

Molecular Weight 155.55 g/mol [1]

Molecular Formula C₇H₃ClFN [1][2][4][5]

CAS Number 57381-51-8 [2][3][4][5]

Melting Point 56 - 62 °C [2][4][5]

Boiling Point 92 °C at 22 mmHg [5]

Density 1.3 ± 0.1 g/cm³ [5]

Appearance
White to light yellow crystalline

powder
[4]

SMILES FC1=CC(Cl)=CC=C1C#N [2][3]

Applications in Synthesis
4-Chloro-2-fluorobenzonitrile is a crucial building block in the pharmaceutical and

agrochemical industries.[4] Its halogenated structure serves as a key intermediate for creating

a variety of biologically active molecules.[4]

Pharmaceutical Development: This compound is integral to the synthesis of novel

pharmaceuticals, particularly in the development of anti-inflammatory and analgesic drugs.[4]

Agrochemical Formulation: It is utilized in the production of herbicides and pesticides,

contributing to enhanced crop protection.[4]

Material Science: Researchers employ 4-Chloro-2-fluorobenzonitrile in the creation of

specialized polymers and materials for coatings with improved chemical resistance.[4]

The following diagram illustrates the general workflow of how 4-Chloro-2-fluorobenzonitrile is

used as a synthetic intermediate.
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Caption: Synthetic workflow using 4-Chloro-2-fluorobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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